Cas no 91809-14-2 ((2-chlorophenyl)methylhydrazine hydrochloride)

• Product Name: (2-chlorophenyl)methylhydrazine hydrochloride
• CAS No: 91809-14-2
• MF: C₇H₁₀Cl₂N₂
• MW: 193.073699474335
• CID: 1071437
• PubChem ID: 24189229
• Update Time: 2025-07-20

(2-chlorophenyl)methylhydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Chlorobenzyl)hydrazine dihydrochloride
• (2-chlorophenyl)methylhydrazine,hydrochloride
• BS-41908
• MFCD03939107
• [(2-Chlorophenyl)methyl]hydrazine--hydrogen chloride (1/1)
• AKOS024332968
• CS-0036680
• (2-chlorophenyl)methylhydrazine;hydrochloride
• FT-0683203
• NSC-86120
• [(2-chlorophenyl)methyl]hydrazine hydrochloride
• W12211
• CCG-40520
• F2158-0781
• (2-chlorobenzyl)hydrazinehydrochloride
• EN300-112496
• NSC86120
• 1-(2-chlorobenzyl)hydrazine hydrochloride
• (2-chlorobenzyl)hydrazine hydrochloride
• DTXSID40919506
• [(2-Chlorophenyl)methyl]hydrazine HCl
• A1-03372
• 91809-14-2
• (2-chlorophenyl)methylhydrazine dihydrochloride
• 2-CHLORO-BENZYL-HYDRAZINE DIHYDROCHLORIDE
• (2-chlorophenyl)methylhydrazine hydrochloride

• MDL： MFCD03939107
• Inchi： 1S/C7H9ClN2.ClH/c8-7-4-2-1-3-6(7)5-10-9;/h1-4,10H,5,9H2;1H
• InChI Key： IQIHRJMVBFKMPO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNN.Cl

Computed Properties

• Exact Mass: 192.022
• Monoisotopic Mass: 192.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2

Experimental Properties

• Density: 1.202
• Boiling Point: 300.4°C at 760 mmHg
• Flash Point: 135.5°C
• Refractive Index: 1.577

(2-chlorophenyl)methylhydrazine hydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2-chlorophenyl)methylhydrazine hydrochloride

Recent Advances in the Study of (2-chlorophenyl)methylhydrazine hydrochloride (CAS: 91809-14-2) in Chemical Biology and Pharmaceutical Research

The compound (2-chlorophenyl)methylhydrazine hydrochloride (CAS: 91809-14-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This hydrazine derivative, characterized by its chlorophenyl moiety, has been the subject of several studies exploring its biochemical properties, pharmacological activities, and synthetic utility. The current research landscape highlights its role as a versatile intermediate in organic synthesis and a candidate for further investigation in medicinal chemistry.

Recent studies have focused on the synthesis and characterization of (2-chlorophenyl)methylhydrazine hydrochloride, with particular emphasis on its stability, solubility, and reactivity under various conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its molecular structure and confirm its purity. These efforts are crucial for ensuring the reproducibility of experiments and the reliability of data generated in subsequent pharmacological assays.

In the realm of drug discovery, (2-chlorophenyl)methylhydrazine hydrochloride has shown promise as a precursor in the synthesis of novel bioactive compounds. Researchers have explored its use in the development of hydrazone-based inhibitors targeting key enzymes involved in disease pathways. For instance, recent work has demonstrated its efficacy in the inhibition of monoamine oxidase (MAO), an enzyme implicated in neurological disorders such as Parkinson's disease and depression. These findings suggest potential therapeutic applications warranting further preclinical evaluation.

Moreover, the compound's mechanism of action has been investigated in cellular and animal models to assess its pharmacokinetic and pharmacodynamic properties. Preliminary results indicate favorable absorption and distribution profiles, although challenges related to metabolism and toxicity remain to be addressed. These studies underscore the importance of optimizing the chemical structure to enhance efficacy while minimizing adverse effects.

In addition to its pharmacological potential, (2-chlorophenyl)methylhydrazine hydrochloride has been utilized in chemical biology as a tool for probing biological systems. Its ability to form stable complexes with metal ions has been exploited in the design of sensors and probes for detecting reactive oxygen species (ROS) and other biologically relevant analytes. This dual functionality as both a therapeutic agent and a diagnostic tool highlights its versatility and broad applicability in biomedical research.

Despite these advancements, several challenges persist in the development and application of (2-chlorophenyl)methylhydrazine hydrochloride. Issues such as scalability of synthesis, stability under physiological conditions, and potential off-target effects necessitate further investigation. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the compound's potential.

In conclusion, (2-chlorophenyl)methylhydrazine hydrochloride (CAS: 91809-14-2) represents a promising candidate in the intersection of chemical biology and pharmaceutical research. Its diverse applications, ranging from drug development to diagnostic tools, underscore its significance in advancing scientific knowledge and therapeutic innovation. Continued research efforts will be critical to unlocking its full potential and translating laboratory findings into clinical benefits.